Cas no 62751-19-3 (4-Octenedinitrile, 2,4-dimethyl-)

4-Octenedinitrile, 2,4-dimethyl- structure
62751-19-3 structure
Product Name:4-Octenedinitrile, 2,4-dimethyl-
CAS No:62751-19-3
MF:C10H14N2
MW:162.231562137604
CID:433142
PubChem ID:54216443
Update Time:2025-04-19

4-Octenedinitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Octenedinitrile, 2,4-dimethyl-
    • 2,4-dimethyloct-4-enedinitrile
    • 2,4-dimethyl-4-octenedinitrile
    • PZNDEYCHUBUQOA-UHFFFAOYSA-N
    • DTXSID20709826
    • 62751-19-3
    • Inchi: 1S/C10H14N2/c1-9(5-3-4-6-11)7-10(2)8-12/h5,10H,3-4,7H2,1-2H3
    • InChI Key: PZNDEYCHUBUQOA-UHFFFAOYSA-N
    • SMILES: N#CC(C)CC(C)=CCCC#N

Computed Properties

  • Exact Mass: 162.11582
  • Monoisotopic Mass: 162.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk